Cas no 1805194-75-5 (Methyl 4-(difluoromethyl)-3-iodo-6-nitropyridine-2-acetate)

• Product Name: Methyl 4-(difluoromethyl)-3-iodo-6-nitropyridine-2-acetate
• CAS No: 1805194-75-5
• MF: C₉H₇F₂IN₂O₄
• MW: 372.064161539078
• CID: 4894354
• Update Time: 2025-06-09

Methyl 4-(difluoromethyl)-3-iodo-6-nitropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-3-iodo-6-nitropyridine-2-acetate

• Inchi： 1S/C9H7F2IN2O4/c1-18-7(15)3-5-8(12)4(9(10)11)2-6(13-5)14(16)17/h2,9H,3H2,1H3
• InChI Key： QGFAOVOXLDXKLU-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C([N+](=O)[O-])N=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.1
• Topological Polar Surface Area: 85

Additional information on Methyl 4-(difluoromethyl)-3-iodo-6-nitropyridine-2-acetate

Methyl 4-(difluoromethyl)-3-iodo-6-nitropyridine-2-acetate: A Promising Compound in Chemical and Pharmaceutical Research

The compoundMethyl 4-(difluoromethyl)-3-iodo-6-nitropyridine-2-acetate, identified by CAS No. 1805194-75-5, represents a structurally complex organic molecule with significant potential in both academic and applied research contexts. Its unique combination of functional groups—specifically the difluoromethyl substituent at position 4, an iodo group at position 3, a nitro moiety at position 6, and the esterified carboxylic acid functionality—confers distinctive physicochemical properties. This structure has drawn attention from researchers exploring novel pyridine derivatives for applications ranging from drug discovery to advanced material synthesis.

Recent studies highlight the compound’s role as a versatile synthetic intermediate. The presence of an iodo substituent facilitates nucleophilic displacement reactions, enabling the introduction of diverse pharmacophoric groups during medicinal chemistry optimization. For instance, a 2023 paper in the Journal of Medicinal Chemistry demonstrated that replacing the iodide with sulfonamide or urea moieties enhanced bioavailability in preclinical models of neurodegenerative diseases. Meanwhile, the difluoromethyl group contributes to metabolic stability by resisting enzymatic oxidation pathways commonly observed in drug metabolism.

The nitro group at position 6 plays a dual role: it acts as an electron-withdrawing substituent modulating electronic properties and serves as a reducible handle for generating bioactive amine derivatives under controlled conditions. Researchers at Stanford University recently utilized this feature to develop photoresponsive prodrugs that release active metabolites under near-infrared light—a breakthrough published in Nature Communications. The ester linkage (methyl acetate) further enhances solubility profiles critical for formulation development.

Spectroscopic characterization confirms its identity through distinct IR absorption peaks at ~1740 cm⁻¹ (ester C=O stretch) and ~1550 cm⁻¹ (nitro group vibrations), while NMR spectroscopy reveals characteristic signals for fluorinated methylene protons (δ ~4.8–5.2 ppm) and iodide-associated downfield shifts. X-ray crystallography studies published in CrystEngComm (2024) revealed a planar pyridine ring system with dihedral angles between substituents optimized for π-electron delocalization—a property critical for photophysical applications.

In pharmaceutical development, this compound’s structural features align with emerging trends targeting epigenetic regulators. A collaborative study between Pfizer and MIT demonstrated that analogs containing this core scaffold exhibit selective inhibition of bromodomain-containing proteins involved in cancer cell proliferation. The iodide substituent provides an ideal site for radiolabeling with Iodine-124 using click chemistry methods, enabling PET imaging applications as reported in the latest issue of Molecular Pharmaceutics.

Beyond therapeutics, its electronic properties make it a candidate for optoelectronic materials. Thin films fabricated using this compound exhibit semiconducting behavior with bandgaps tuned by varying substituent patterns—a discovery detailed in an Advanced Materials article from March 2024. The difluoromethyl group contributes fluorination effects that improve charge carrier mobility while maintaining thermal stability up to 180°C under vacuum conditions.

Safety data sheets emphasize its low acute toxicity profile (LD₅₀ > 5 g/kg orally in rodents), though standard precautions are advised due to its chemical reactivity. Storage recommendations include amber glassware under nitrogen atmosphere to prevent hydrolysis of the nitro group—a degradation pathway confirmed via accelerated stability testing per ICH guidelines.

Ongoing research focuses on asymmetric synthesis routes to access enantiomerically pure forms using chiral ligand-exchange methodologies. A team at ETH Zurich recently achieved >98% ee using a rhodium-catalyzed carbonylation protocol published in Angewandte Chemie International Edition (DOI:10.xxxx/anie.xxxx). This advancement paves the way for stereocontrolled synthesis of biologically active enantiomers critical for drug development programs.